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Compound of Interest

Compound Name: Peroxide, nitro 1-oxohexyl

Cat. No.: B15467980 Get Quote

A comprehensive investigation into the organic peroxide "peroxide, nitro 1-oxohexyl," also

known by its IUPAC name "nitro hexaneperoxoate," reveals a significant lack of publicly

available scientific data. While basic chemical identifiers for this compound are available,

detailed information regarding its synthesis, specific applications, and experimental

performance remains elusive. This absence of published research precludes a direct, data-

driven comparison with other well-established organic peroxides.

Initial searches have successfully identified "peroxide, nitro 1-oxohexyl" in chemical

databases. Key identifying information is summarized in the table below.

Table 1: Chemical Identification of "Peroxide, nitro
1-oxohexyl"

Property Value

IUPAC Name nitro hexaneperoxoate

Molecular Formula C₆H₁₁NO₅

Molecular Weight 177.16 g/mol

CAS Number 56879-26-6

Despite the existence of these identifiers, a thorough search of scientific literature, patent

databases, and technical reports has not yielded any specific experimental protocols,
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performance data, or direct comparisons with other organic peroxides. The compound appears

to be a niche or novel molecule that has not been extensively studied or characterized in a way

that would allow for a meaningful comparative analysis.

A Glimpse into Related Peroxide Classes
In an effort to provide context, the investigation was broadened to include related classes of

compounds, such as organic peroxynitrites and acyl peroxynitrates. Research in these areas

highlights their significance in atmospheric chemistry and as highly reactive intermediates in

biological systems. General synthetic methods for these classes of compounds often involve

the reaction of a hydroperoxide anion with an alkyl nitrite or the reaction of nitrite with hydrogen

peroxide. However, this general information does not provide the specific, quantitative data

necessary for a direct comparison to commercially available and widely used organic

peroxides.

The Path Forward
The current lack of available data on "peroxide, nitro 1-oxohexyl" prevents the creation of a

detailed comparison guide as originally intended. For researchers, scientists, and drug

development professionals interested in this specific molecule, the path forward would

necessitate foundational research to:

Develop and publish a reliable synthesis protocol.

Characterize its fundamental chemical and physical properties.

Investigate its reactivity, stability, and potential applications.

Conduct direct comparative studies against industry-standard organic peroxides.

Without such fundamental data, any comparison would be purely speculative. The scientific

community awaits further research to elucidate the properties and potential of this intriguing,

yet currently enigmatic, organic peroxide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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